Ethyl (3-chloro-2H-pyrazolo[3,4-b]pyridin-2-yl)acetate

• CAS No.: 918484-81-8
• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol
• IUPAC Name: ethyl 2-(3-chloropyrazolo[3,4-b]pyridin-2-yl)acetate
• InChI: InChI=1S/C10H10ClN3O2/c1-2-16-8(15)6-14-9(11)7-4-3-5-12-10(7)13-14/h3-5H,2,6H2,1H3
• InChI Key: IKVRISGFZKOFIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C2C=CC=NC2=N1)Cl

Description

Ethyl (3-chloro-2H-pyrazolo[3,4-b]pyridin-2-yl)acetate is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of pyrazolo[3,4-b]pyridin-2-yl-acetic acid ethyl ester 57 (40.2 mg, 0.2 mmol, 1 equiv) in 1 mL of dichloromethane was added NCS (32.7 mg, 1.2 mmol, 1.2 equiv). The resultant mixture was heated at 70° C. for 30 min., cooled to room temperature, and diluted with 100 mL of dichloromethane. The organic solution was washed with 50 mL of saturated sodium bicarbonate aqueous solution, and 50 mL of brine. The organic layer was separated and dried over sodium sulfate. Evaporation of solvent in vacuo gave 46.7 mg of (3-chloro-pyrazolo[3,4-b]pyridin-2-yl)-acetic acid ethyl ester as yellow solid.

Synthesis routes and methods II

Procedure details

To a solution of pyrazolo[3,4-b]pyridin-2-yl-acetic acid ethyl ester 57 (40.2 Mg, 0.2 Mmol, 1 equiv) in 1 mL of dichloromethane was added NCS (32.7 Mg, 1.2 Mmol, 1.2 equiv). The resultant mixture was heated at 70° C. for 30 min., cooled to room temperature, and diluted with 100 mL of dichloromethane. The organic solution was washed with 50 mL of saturated sodium bicarbonate aqueous solution, and 50 mL of brine. The organic layer was separated and dried over sodium sulfate. Evaporation of solvent in vacuo gave 46.7 Mg of (3-chloro-pyrazolo[3,4-b]pyridin-2-yl)-acetic acid ethyl ester as yellow solid.